Cas no 263764-23-4 ((S)-1-(4-benzyl-2-thioxothiazolidin-3-yl)-propan-1-one)

• Product Name: (S)-1-(4-benzyl-2-thioxothiazolidin-3-yl)-propan-1-one
• CAS No: 263764-23-4
• MF: C₁₃H₁₅NOS₂
• MW: 265.394300699234
• MDL: MFCD08062493
• CID: 874564
• PubChem ID: 11300079
• Update Time: 2025-09-28

(S)-1-(4-benzyl-2-thioxothiazolidin-3-yl)-propan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-benzyl-2-thioxothiazolidin-3-yl)-propan-1-one
• (S)-1-(4-benzyl-2-thioxothiazolidin-3-yl)propan-1-one
• (S)-3-propanoyl-4-benzyl-1,3-thiazolidine-2-thione
• (S)-3-propionyl-4-benzyl-1,3-thiazolidine-2-thione
• (S)-4-benzyl-3-propionyl-1,3-thiazolidine-2-thione
• (S)-4-benzyl-N-propanoyl-1,3-thiazolidine-2-thione
• 3-propionyl-(S)-4-benzylthiazolidinethione
• 1-[(4S)-4-Benzyl-2-thioxo-1,3-thiazolidin-3-yl]propan-1-one
• SCHEMBL16696827
• 1-Propanone, 1-[(4S)-4-(phenylmethyl)-2-thioxo-3-thiazolidinyl]-
• 1-[(4S)-4-benzyl-2-sulfanylidene-1,3-thiazolidin-3-yl]propan-1-one
• 263764-23-4

• MDL： MFCD08062493
• Inchi： 1S/C13H15NOS2/c1-2-12(15)14-11(9-17-13(14)16)8-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3/t11-/m0/s1
• InChI Key： ZSVSIHWUEYQGRS-NSHDSACASA-N
• SMILES： S1C(N(C(CC)=O)[C@H](C1)CC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 265.06000
• Monoisotopic Mass: 265.05950645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• PSA: 77.70000
• LogP: 2.80590

Additional information on (S)-1-(4-benzyl-2-thioxothiazolidin-3-yl)-propan-1-one

Compound CAS No. 263764-23-4: (S)-1-(4-benzyl-2-thioxothiazolidin-3-yl)-propan-1-one

The compound with CAS number 263764-23-4, known as (S)-1-(4-benzyl-2-thioxothiazolidin-3-yl)-propan-1-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The thioxothiazolidin ring system, combined with the propanone group, contributes to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of (S)-1-(4-benzyl-2-thioxothiazolidin-3-yl)-propan-1-one in medicinal chemistry. Researchers have explored its role as a precursor for synthesizing bioactive compounds, particularly in the development of anti-inflammatory and antiviral agents. The benzyl substituent enhances the molecule's lipophilicity, making it more suitable for crossing biological membranes and interacting with target proteins.

The synthesis of this compound involves a multi-step process, often utilizing thioamide intermediates and subsequent cyclization reactions. The stereochemistry at the chiral center, denoted by the (S) configuration, plays a critical role in determining the molecule's pharmacokinetic properties. Advanced techniques such as X-ray crystallography have been employed to confirm the stereochemical integrity of the compound, ensuring its consistency for further studies.

In terms of applications, (S)-1-(4-benzyl-2-thioxothiazolidin-3-yl)-propan-1-one has shown promise in inhibiting key enzymes involved in inflammatory pathways. For instance, it has demonstrated potential as a selective inhibitor of cyclooxygenase (COX) isoforms, which are central to inflammation and pain management. Additionally, its ability to modulate viral replication mechanisms makes it a candidate for antiviral therapies.

From an industrial perspective, the compound's synthesis is scalable, making it feasible for large-scale production. Its stability under various reaction conditions further enhances its utility in pharmaceutical manufacturing. The integration of green chemistry principles in its synthesis pathway has also been explored, reducing environmental impact while maintaining product quality.

Recent advancements in computational chemistry have enabled detailed molecular docking studies of (S)-1-(4-benzyl-2-thioxothiazolidin-3-yl)-propan-1-one with target proteins. These studies provide insights into its binding affinity and selectivity, guiding further optimization efforts. Machine learning algorithms are now being utilized to predict its pharmacokinetic profile, accelerating drug discovery timelines.

In conclusion, (S)-1-(4-benzyl-2-thioxothiazolidin-3-yl)-propan-1-one stands out as a valuable compound in modern medicinal chemistry. Its unique structure, coupled with emerging research findings, positions it as a potential lead compound for developing novel therapeutic agents. Continued exploration into its biological activities and synthetic pathways will undoubtedly unlock new opportunities for its application in healthcare.